Cas no 94278-44-1 (1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-)

1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl- structure
94278-44-1 structure
Product Name:1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-
CAS No:94278-44-1
MF:C14H26O
MW:210.355644702911
CID:810614
PubChem ID:44152350
Update Time:2025-04-19

1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-
    • 8-(1,1-dimethylethyl)-3-methyl-1-oxaspiro[4.5]decane
    • 8-tert-butyl-3-methyl-1-oxaspiro[4.5]decane
    • 8-(1,1-Dimethylethyl)-3-methyl-1-oxaspiro(4.5)decane
    • NS00066562
    • EINECS 304-735-0
    • 94278-44-1
    • DTXSID10915757
    • Inchi: 1S/C14H26O/c1-11-9-14(15-10-11)7-5-12(6-8-14)13(2,3)4/h11-12H,5-10H2,1-4H3
    • InChI Key: FHNJABUFDVGIFH-UHFFFAOYSA-N
    • SMILES: O1CC(C)CC21CCC(C(C)(C)C)CC2

Computed Properties

  • Exact Mass: 210.198
  • Monoisotopic Mass: 210.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 0.91
  • Boiling Point: 244.4°C at 760 mmHg
  • Flash Point: 90.4°C
  • Refractive Index: 1.471
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